Cas no 2034365-31-4 (N-cyclopentyl-N-({1-methyl-1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)-2-(thiophen-2-yl)acetamide)

N-Cyclopentyl-N-({1-methyl-1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)-2-(thiophen-2-yl)acetamide is a specialized organic compound featuring a cyclopenta[c]pyrazole core linked to a thiophene moiety via an acetamide bridge. Its structural complexity offers potential utility in medicinal chemistry, particularly as a scaffold for designing bioactive molecules. The presence of both cyclopentyl and thiophene groups may enhance lipophilicity and binding affinity, making it suitable for targeting specific receptors or enzymes. The compound's rigid, fused-ring system could contribute to metabolic stability, while the methyl substitution on the pyrazole ring may influence selectivity. Further functionalization opportunities exist at multiple sites, allowing for tailored modifications in drug discovery or material science applications.
N-cyclopentyl-N-({1-methyl-1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)-2-(thiophen-2-yl)acetamide structure
2034365-31-4 structure
Product Name:N-cyclopentyl-N-({1-methyl-1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)-2-(thiophen-2-yl)acetamide
CAS No:2034365-31-4
MF:C19H25N3OS
MW:343.4863
CID:5352298
Update Time:2025-10-28

N-cyclopentyl-N-({1-methyl-1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)-2-(thiophen-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

    • N-cyclopentyl-N-[(1-methyl-5,6-dihydro-4H-cyclopenta[c]pyrazol-3-yl)methyl]-2-thiophen-2-ylacetamide
    • N-cyclopentyl-N-((1-methyl-1,4,5,6-tetrahydrocyclopenta[c]pyrazol-3-yl)methyl)-2-(thiophen-2-yl)acetamide
    • N-cyclopentyl-N-({1-methyl-1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)-2-(thiophen-2-yl)acetamide
    • Inchi: 1S/C19H25N3OS/c1-21-18-10-4-9-16(18)17(20-21)13-22(14-6-2-3-7-14)19(23)12-15-8-5-11-24-15/h5,8,11,14H,2-4,6-7,9-10,12-13H2,1H3
    • InChI Key: JZJHCLCQEWXZGD-UHFFFAOYSA-N
    • SMILES: S1C([H])=C([H])C([H])=C1C([H])([H])C(N(C([H])([H])C1C2C([H])([H])C([H])([H])C([H])([H])C=2N(C([H])([H])[H])N=1)C1([H])C([H])([H])C([H])([H])C([H])([H])C1([H])[H])=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 5
  • Complexity: 454
  • XLogP3: 2.8
  • Topological Polar Surface Area: 66.4

N-cyclopentyl-N-({1-methyl-1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)-2-(thiophen-2-yl)acetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6503-5285-2μmol
N-cyclopentyl-N-({1-methyl-1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)-2-(thiophen-2-yl)acetamide
2034365-31-4
2μmol
$85.5 2023-09-08
Life Chemicals
F6503-5285-5μmol
N-cyclopentyl-N-({1-methyl-1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)-2-(thiophen-2-yl)acetamide
2034365-31-4
5μmol
$94.5 2023-09-08
Life Chemicals
F6503-5285-10μmol
N-cyclopentyl-N-({1-methyl-1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)-2-(thiophen-2-yl)acetamide
2034365-31-4
10μmol
$103.5 2023-09-08
Life Chemicals
F6503-5285-20μmol
N-cyclopentyl-N-({1-methyl-1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)-2-(thiophen-2-yl)acetamide
2034365-31-4
20μmol
$118.5 2023-09-08
Life Chemicals
F6503-5285-1mg
N-cyclopentyl-N-({1-methyl-1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)-2-(thiophen-2-yl)acetamide
2034365-31-4
1mg
$81.0 2023-09-08
Life Chemicals
F6503-5285-2mg
N-cyclopentyl-N-({1-methyl-1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)-2-(thiophen-2-yl)acetamide
2034365-31-4
2mg
$88.5 2023-09-08
Life Chemicals
F6503-5285-3mg
N-cyclopentyl-N-({1-methyl-1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)-2-(thiophen-2-yl)acetamide
2034365-31-4
3mg
$94.5 2023-09-08
Life Chemicals
F6503-5285-4mg
N-cyclopentyl-N-({1-methyl-1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)-2-(thiophen-2-yl)acetamide
2034365-31-4
4mg
$99.0 2023-09-08
Life Chemicals
F6503-5285-5mg
N-cyclopentyl-N-({1-methyl-1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)-2-(thiophen-2-yl)acetamide
2034365-31-4
5mg
$103.5 2023-09-08
Life Chemicals
F6503-5285-10mg
N-cyclopentyl-N-({1-methyl-1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)-2-(thiophen-2-yl)acetamide
2034365-31-4
10mg
$118.5 2023-09-08

Additional information on N-cyclopentyl-N-({1-methyl-1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)-2-(thiophen-2-yl)acetamide

Research Brief on N-cyclopentyl-N-({1-methyl-1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)-2-(thiophen-2-yl)acetamide (CAS: 2034365-31-4)

In recent years, the compound N-cyclopentyl-N-({1-methyl-1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)-2-(thiophen-2-yl)acetamide (CAS: 2034365-31-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopenta[c]pyrazole and thiophene moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological targets. The following research brief synthesizes the latest findings related to this compound, highlighting its synthesis, mechanism of action, and potential clinical applications.

The synthesis of N-cyclopentyl-N-({1-methyl-1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)-2-(thiophen-2-yl)acetamide involves a multi-step process, as detailed in recent publications. Key steps include the cyclization of pyrazole derivatives and subsequent functionalization with thiophene and cyclopentyl groups. The compound's structural complexity necessitates precise control over reaction conditions to achieve high yields and purity. Recent advancements in synthetic methodologies have improved the scalability of this process, making it more feasible for industrial applications.

Pharmacological studies have revealed that this compound exhibits potent activity as a modulator of specific protein targets, including kinases and G-protein-coupled receptors (GPCRs). In vitro assays demonstrate its ability to inhibit key signaling pathways implicated in inflammatory and proliferative diseases. For instance, recent data indicate that the compound effectively suppresses the activation of NF-κB, a transcription factor central to inflammatory responses, at nanomolar concentrations. These findings suggest its potential utility in treating conditions such as rheumatoid arthritis and certain cancers.

In vivo studies have further corroborated the therapeutic potential of N-cyclopentyl-N-({1-methyl-1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)-2-(thiophen-2-yl)acetamide. Animal models of inflammation and tumorigenesis have shown significant reductions in disease markers following treatment with this compound. Notably, its pharmacokinetic profile—including favorable bioavailability and metabolic stability—positions it as a strong candidate for further development. However, challenges such as off-target effects and potential toxicity require additional investigation to ensure clinical safety.

Looking ahead, the compound's unique chemical structure and biological activity make it a valuable subject for ongoing research. Future studies are expected to explore its efficacy in combination therapies, as well as its potential applications in neurodegenerative and metabolic disorders. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate its transition from preclinical to clinical stages. As such, N-cyclopentyl-N-({1-methyl-1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)-2-(thiophen-2-yl)acetamide represents a promising avenue for drug discovery and development in the coming years.

Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.